2-{1-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(4-fluorophenyl)methyl]-4-[(6-methylpyridin-2-yl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C20H26FN3O/c1-16-3-2-4-19(22-16)14-23-10-11-24(20(15-23)9-12-25)13-17-5-7-18(21)8-6-17/h2-8,20,25H,9-15H2,1H3
• InChI Key: MDBMMJCNBCWKFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2CCN(C(C2)CCO)CC3=CC=C(C=C3)F
• Molecular Formula: C20H26FN3O
• Molecular Weight: 343.4 g/mol

Description

2-{1-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol is a chemical compound that falls under the category of piperazine derivatives. It has been studied extensively for its potential therapeutic applications, especially in the field of neuroscience. The compound has shown promising results in preclinical studies and has the potential to be developed into a drug for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 2-{1-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. The compound has also been shown to have an affinity for certain receptors in the brain, such as the 5-HT1A receptor.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and serotonin. The compound has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{1-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol in lab experiments is its high potency and selectivity. The compound has shown promising results in preclinical studies and has the potential to be developed into a drug for the treatment of various neurological disorders. One of the limitations of using the compound in lab experiments is its potential toxicity and side effects, which need to be carefully evaluated.

Future Directions

There are several future directions for research on 2-{1-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol. One direction is to further investigate the mechanism of action of the compound and its effects on neurotransmitter systems in the brain. Another direction is to evaluate the potential therapeutic applications of the compound in clinical trials. Additionally, future research could focus on developing more potent and selective derivatives of the compound for improved therapeutic efficacy.

Synthesis Methods

The synthesis of 2-{1-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]-2-piperazinyl}ethanol involves the reaction of 1-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]piperazine with ethylene oxide. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications, especially in the field of neuroscience. It has shown promising results in preclinical studies for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. The compound has also been studied for its potential use as a cognitive enhancer.